Cas no 2171689-18-0 (1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide)

• Product Name: 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide
• CAS No: 2171689-18-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5921878
• PubChem ID: 165958740
• Update Time: 2025-10-31

1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide
• 2171689-18-0
• EN300-1281868

• Inchi： 1S/C9H15N3O/c1-9(2,5-10)6-12-4-3-7(12)8(11)13/h7H,3-4,6H2,1-2H3,(H2,11,13)
• InChI Key： KKDRPWDJIAPUAU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(C#N)(C)C)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide

Introduction to 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide (CAS No. 2171689-18-0)

1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide, with the CAS number 2171689-18-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The core structure of 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide consists of an azetidine ring substituted with a 2-cyano-2,2-dimethylethyl group and a carboxamide moiety. The azetidine ring is known for its conformational rigidity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific protein targets. The cyano and dimethyl groups contribute to the compound's lipophilicity and metabolic stability, making it suitable for in vivo studies.

Recent studies have highlighted the potential of 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The mechanism of action involves disrupting the formation of toxic oligomers and fibrils, thereby reducing neurotoxicity and improving cognitive function in animal models.

In addition to its neuroprotective properties, 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide has shown promise as an anticancer agent. Preclinical studies have reported that this compound selectively targets cancer cells by interfering with the activity of specific kinases involved in cell proliferation and survival. One notable study published in Cancer Research found that 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide exhibits potent antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic profile of 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide has also been extensively studied. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good brain penetration, which is crucial for its therapeutic efficacy in neurological disorders. Furthermore, the compound demonstrates low toxicity and minimal side effects at therapeutic doses.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings underscore the compound's potential as a novel therapeutic agent for treating neurodegenerative diseases and cancer.

In conclusion, 1-(2-cyano-2,2-dimethylethyl)azetidine-2-carboxamide (CAS No. 2171689-18-0) represents a promising lead compound in the development of new therapies for neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes and advancing our understanding of complex biological processes.